Cas no 9005-32-7 (Alginic Acid)

Alginic Acid Properties

Names and Identifiers

• Alginic Acid
• Alginic acid from brown algae
• 2-AMinobenzothiazole
• PolyMannuronic acid
• Sazio
• Mixed polymer of mannuronic and guluronic acid
• Alginic acid
• β-D-Mannopyranuronic acid
• ALGINIC ACID
• kelacid
• landalgine
• norgine
• polymannuronicacid
• sazzio
• Alginic acid ammonium
• Alginic acid from brown algae, AR
• +Expand

• MDL： MFCD00081309
• InChIKey： UYTPBPZCVWGZDP-UHFFFAOYSA-N
• Inchi： 1S/C12H18O12/c13-2-1-3(9(17)18)22-12(4(2)14)24-7-5(15)6(16)11(21)23-8(7)10(19)20/h2-8,11-16,21H,1H2,(H,17,18)(H,19,20)
• SMILES： OC1C(O)C(OC2C(C(=O)O)OC(O)C(O)C2O)OC(C(=O)O)C1

Computed Properties

• Exact Mass: 398.106041
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 19
• Rotatable Bond Count: 7
• Monoisotopic Mass: 398.106041
• Heavy Atom Count: 37
• Complexity: 541
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.7
• Surface Charge: 0
• Topological Polar Surface Area: 202

Experimental Properties

• LogP: -3.12910
• PSA: 127.45000
• Merck: 242
• Refractive Index: 1.595
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 732.5°C at 760 mmHg
• Melting Point: 300 °C
• Flash Point: 267.8°C
• Solubility: H2O: insoluble, but swells
• Color/Form: White odorless and odorless powder
• Solubility: Insoluble in cold water, organic solvent, soluble in alkaline solution. Slightly soluble in hot water.
• Sensitiveness: Hygroscopic
• Density: 1.6010

Alginic Acid Security Information

• RTECS：AZ5775000
• WGK Germany：2
• Safety Instruction： 24/25-36-26
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Room Temperature
• Risk Phrases： 36/37/38
• TSCA：Yes
• FLUKA BRAND F CODES：3

Alginic Acid Customs Data

• HS CODE：39131000